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Compound of Interest

Compound Name: Zenarestat

Cat. No.: B1682419

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zenarestat, also known by its developmental codes FR-74366 and FK-366, is a potent inhibitor
of the enzyme aldose reductase.[1] This enzyme plays a crucial role in the polyol pathway,
which becomes particularly active under hyperglycemic conditions. By catalyzing the
conversion of glucose to sorbitol, aldose reductase contributes to the accumulation of sorbitol
in tissues, a process implicated in the long-term complications of diabetes mellitus, such as
neuropathy, nephropathy, and retinopathy. Zenarestat's inhibitory action on this enzyme has
made it a subject of significant research interest for its potential therapeutic applications in
managing these diabetic complications. This technical guide provides a comprehensive
overview of the chemical structure and synthesis of Zenarestat, presenting key data and
methodologies for the scientific community.

Chemical Structure

The chemical structure of Zenarestat is characterized by a substituted quinazoline-2,4-dione
core. Its systematic IUPAC name is 2-[3-[(4-bromo-2-fluorophenyl)methyl]-7-chloro-2,4-
dioxoquinazolin-1-yl]acetic acid.[2]

Caption: Chemical structure of Zenarestat.

Physicochemical Properties
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A summary of the key physicochemical properties of Zenarestat is provided in the table below.

Property Value Source

2-[3-[(4-bromo-2-

fluorophenyl)methyl]-7-chloro-
IUPAC Name . ) ) . [2]
2,4-dioxoquinazolin-1-yllacetic

acid
CAS Number 112733-06-9 [2]
Molecular Formula C17H11BrCIFN20a4 [2]
Molecular Weight 441.64 g/mol [1]
Melting Point 223-224 °C [1]
XLogP3 3.3 (2]

C1=CC2=C(C=C1CI)N(C(=0)
SMILES N(C2=0)CC3=C(C=C(C=C3)B  [2]
1F)CC(=0)0

Synthesis of Zenarestat

The synthesis of Zenarestat has been described in patents assigned to Fujisawa
Pharmaceutical Co., Ltd., namely US Patent 4,734,419 and EP 218,999.[1] The synthetic route
involves a multi-step process, which is outlined below.

ynthetic Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682419#zenarestat-chemical-structure-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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